2-oxo-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 2-oxo-N-(4-pyrazin-2-yloxycyclohexyl)-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C16H18N4O3/c21-15-13(2-1-7-19-15)16(22)20-11-3-5-12(6-4-11)23-14-10-17-8-9-18-14/h1-2,7-12H,3-6H2,(H,19,21)(H,20,22)
• InChI Key: UGNCELYCYWHDBS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)C2=CC=CNC2=O)OC3=NC=CN=C3
• Molecular Formula: C16H18N4O3
• Molecular Weight: 314.34 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves the design and creation of novel analogs with potential biological activity. For instance, a series of 1-oxo-1,2,3,4-tetrahydropyrazino[1,2-a]indole-3-carboxamide analogs were synthesized for the purpose of developing anti-breast cancer agents . This suggests that similar synthetic strategies could be employed for the synthesis of 2-oxo-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide, potentially involving the formation of a pyrazinoindolone scaffold.

Molecular Structure Analysis

The molecular structure of compounds similar to the one often includes a heterocyclic core, which is crucial for their biological activity. The analogs mentioned in the first paper contain a tetrahydropyrazino[1,2-a]indole core , while the second paper discusses the formation of (2-oxo-1,2-dihydropyridin-3-yl)-1,3,5-triazine derivatives . These cores are likely to influence the binding affinity and specificity of the compounds to their biological targets.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of related compounds include aza-Wittig reactions, cycloadditions, and ring-transformation reactions . These reactions are used to construct complex heterocyclic systems, which are common in pharmacologically active compounds. The unexpected formation of triazine derivatives instead of pyrido[2,3-d]pyrimidine derivatives in the second paper indicates the potential for complex reaction pathways that could also be relevant to the synthesis of the compound .

Physical and Chemical Properties Analysis

While the physical and chemical properties of 2-oxo-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)-1,2-dihydropyridine-3-carboxamide are not directly discussed in the provided papers, the properties of structurally related compounds can offer some insights. The analogs studied for anti-breast cancer activity showed selective cytotoxicity and the ability to inhibit phosphorylation of Akt in MDA-MB-468 cells . These biological activities suggest that the compound may also exhibit specific interactions with cellular targets, which would be influenced by its physical and chemical properties.